Cas no 21789-36-6 (2,4-Dimethylbenzonitrile)

2,4-Dimethylbenzonitrile Properties

Names and Identifiers

• Benzonitrile,2,4-dimethyl-
• 2,4-Dimethylbenzonitrile
• 4-Cyano-m-xylene
• Benzonitrile, 2,4-dimethyl-
• 2,4-dimethyl-benzonitrile
• Y98DL78H3C
• QLZDTHTXOUOSCV-UHFFFAOYSA-N
• 2,4-dimethylbenzenecarbonitrile
• 2,4-Dimethylbenzonitril
• 2,4-Dimethyl benzonitrile
• NIOSH/DI4357700
• 2,4-Dimethylbenzonitril [German]
• STR08989
• 7417AD
• SBB085784
• AK3
• FT-0610172
• AKOS008969312
• CS-0153339
• UNII-Y98DL78H3C
• D4495
• DI43577000
• SY050351
• EN300-202123
• A18460
• Q27294401
• DTXSID40176197
• SCHEMBL277588
• 21789-36-6
• NS00026966
• EINECS 244-580-5
• MFCD00016377
• DTXCID5098688
• DB-019988
• +Expand

• MDL： MFCD00016377
• InChIKey： QLZDTHTXOUOSCV-UHFFFAOYSA-N
• Inchi： 1S/C9H9N/c1-7-3-4-9(6-10)8(2)5-7/h3-5H,1-2H3
• SMILES： N#CC1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 131.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 131.073499291g/mol
• Heavy Atom Count: 10
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.17508
• PSA: 23.79000
• Refractive Index: 1.5280 to 1.5320
• Boiling Point: 109°C/17mmHg(lit.)
• Melting Point: 23-25°C
• λmax: 287(CCl4)(lit.)

2,4-Dimethylbenzonitrile Security Information

• Symbol: GHS07
• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3276
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature(BD67098)
• Risk Phrases： 20/21/22
• Signal Word：Warning
• HazardClass：IRRITANT-HARMFUL

2,4-Dimethylbenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides